![molecular formula C17H20N2O4S B7681433 N-(4-methylpyridin-2-yl)-4-(4-methylsulfonylphenoxy)butanamide](/img/structure/B7681433.png)
N-(4-methylpyridin-2-yl)-4-(4-methylsulfonylphenoxy)butanamide
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Overview
Description
N-(4-methylpyridin-2-yl)-4-(4-methylsulfonylphenoxy)butanamide, also known as GW501516, is a synthetic drug that is classified as a Peroxisome Proliferator-Activated Receptor delta (PPARδ) agonist. This drug was initially developed for the treatment of metabolic disorders such as obesity and diabetes. However, it has gained popularity in the sporting world due to its ability to enhance endurance and performance.
Mechanism of Action
N-(4-methylpyridin-2-yl)-4-(4-methylsulfonylphenoxy)butanamide exerts its effects by binding to and activating PPARδ, a nuclear receptor that plays a crucial role in the regulation of energy metabolism, inflammation, and oxidative stress. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in improved energy metabolism and insulin sensitivity. Additionally, this compound has been shown to increase the expression of genes involved in muscle fiber type switching, leading to improved endurance and performance.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In animal studies, this compound has been shown to increase fatty acid oxidation, improve glucose uptake, and enhance mitochondrial biogenesis. Additionally, this compound has been shown to increase endurance and performance in exercise tests. In human studies, this compound has been shown to improve insulin sensitivity and reduce markers of inflammation.
Advantages and Limitations for Lab Experiments
N-(4-methylpyridin-2-yl)-4-(4-methylsulfonylphenoxy)butanamide has several advantages for lab experiments. It is a potent and selective PPARδ agonist, making it a useful tool for investigating the role of PPARδ in metabolic regulation and endurance performance. Additionally, this compound has been shown to have a favorable safety profile, with no significant adverse effects reported in human studies. However, there are also limitations to using this compound in lab experiments. Its effects may be tissue-specific, and it may not accurately reflect the effects of exercise training in humans.
Future Directions
There are several potential future directions for research on N-(4-methylpyridin-2-yl)-4-(4-methylsulfonylphenoxy)butanamide. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to investigate the tissue-specific effects of this compound and its potential role in the regulation of muscle fiber type switching. Finally, more studies are needed to investigate the long-term safety and efficacy of this compound in humans.
Conclusion:
In conclusion, this compound is a synthetic drug that has gained popularity in the sporting world due to its ability to enhance endurance and performance. However, it was initially developed for the treatment of metabolic disorders such as obesity and diabetes. This compound exerts its effects by binding to and activating PPARδ, leading to improved energy metabolism and insulin sensitivity. While there are advantages to using this compound in lab experiments, there are also limitations, and further research is needed to investigate its potential therapeutic applications and long-term safety and efficacy.
Synthesis Methods
The synthesis of N-(4-methylpyridin-2-yl)-4-(4-methylsulfonylphenoxy)butanamide involves the condensation of 4-methylpyridine-2-carboxylic acid with 4-methylsulfonylphenol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then coupled with 4-bromobutyric acid to form this compound. The final product is purified by column chromatography and characterized by NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-(4-methylpyridin-2-yl)-4-(4-methylsulfonylphenoxy)butanamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic disorders such as obesity, diabetes, and dyslipidemia. It has also been investigated for its ability to improve endurance and performance in athletes. Additionally, this compound has been shown to have neuroprotective effects and may have a role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
N-(4-methylpyridin-2-yl)-4-(4-methylsulfonylphenoxy)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-13-9-10-18-16(12-13)19-17(20)4-3-11-23-14-5-7-15(8-6-14)24(2,21)22/h5-10,12H,3-4,11H2,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSIJPSFPYRPDCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)CCCOC2=CC=C(C=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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